Cas no 1935425-99-2 (Methyl 2-chloro-3-fluoro-4-methoxybenzoate)

• Product Name: Methyl 2-chloro-3-fluoro-4-methoxybenzoate
• CAS No: 1935425-99-2
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 5073743
• PubChem ID: 131010973
• Update Time: 2025-10-31

Methyl 2-chloro-3-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-fluoro-4-methoxybenzoate

• Inchi： 1S/C9H8ClFO3/c1-13-6-4-3-5(9(12)14-2)7(10)8(6)11/h3-4H,1-2H3
• InChI Key： RZAUAKOOQXYKSJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(=O)OC)OC)F

Computed Properties

• Exact Mass: 218.0146000g/mol
• Monoisotopic Mass: 218.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-chloro-3-fluoro-4-methoxybenzoate

Methyl 2-chloro-3-fluoro-4-methoxybenzoate (CAS No. 1935425-99-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-3-fluoro-4-methoxybenzoate (CAS No. 1935425-99-2) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of a chloro, fluoro, and methoxy substituents on a benzoate backbone, make it an invaluable intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention in recent years due to its role in developing novel therapeutic agents that target a wide range of diseases.

The< strong>Methyl 2-chloro-3-fluoro-4-methoxybenzoate molecule exhibits a distinct chemical profile that facilitates its utility in medicinal chemistry. The chloro group at the 2-position enhances electrophilic aromatic substitution reactions, while the fluoro substituent at the 3-position introduces metabolic stability and lipophilicity. The methoxy group at the 4-position further modulates the electronic properties of the aromatic ring, enabling diverse synthetic pathways. These structural attributes have made it a preferred building block for designing small-molecule inhibitors and other pharmacophores.

In recent years, there has been a surge in research focused on developing treatments for chronic and infectious diseases. The< strong>Methyl 2-chloro-3-fluoro-4-methoxybenzoate CAS No. 1935425-99-2 has emerged as a crucial intermediate in this effort. For instance, studies have demonstrated its application in synthesizing novel antiviral agents that target viral proteases and polymerases. The fluoro substituent, in particular, has been shown to improve drug resistance profiles, making these compounds more effective against rapidly mutating pathogens.

Moreover, the< strong>Methyl 2-chloro-3-fluoro-4-methoxybenzoate CAS No. 1935425-99-2 has found utility in the development of anticancer therapies. Researchers have leveraged its structural framework to create kinase inhibitors that disrupt cancer cell signaling pathways. The chloro and fluoro groups play pivotal roles in binding to target enzymes, enhancing the potency and selectivity of these inhibitors. Preliminary clinical trials have shown promising results, indicating its potential as a lead compound for next-generation oncology drugs.

The compound's versatility extends to anti-inflammatory applications as well. By incorporating the< strong>Methyl 2-chloro-3-fluoro-4-methoxybenzoate moiety into drug candidates, scientists have developed novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects. The methoxy group contributes to stabilizing the conjugated system, which is essential for maintaining biological activity while minimizing toxicity.

From a synthetic chemistry perspective, the< strong>Methyl 2-chloro-3-fluoro-4-methoxybenzoate CAS No. 1935425-99-2 serves as a cornerstone for exploring new reaction methodologies. Its reactivity allows for seamless functionalization at multiple sites, enabling chemists to tailor molecular structures with precision. This has led to innovative synthetic strategies that enhance yield and purity, making it an indispensable tool in industrial-scale pharmaceutical production.

The growing demand for< strong>Methyl 2-chloro-3-fluoro-4-methoxybenzoate has spurred advancements in sustainable manufacturing processes. Researchers are increasingly focusing on green chemistry principles to minimize waste and energy consumption during synthesis. Techniques such as catalytic fluorination and solvent-free reactions have been employed to improve efficiency while adhering to environmental regulations.

In conclusion, methyl 2-chloro-3-fluoro-4-methoxybenzoate (CAS No. 1935425-99-2) represents a cornerstone of modern pharmaceutical research and development. Its unique structural features and broad applicability make it an indispensable intermediate for creating innovative therapeutic agents across multiple disease areas. As scientific understanding continues to evolve, this compound will undoubtedly play an even more pivotal role in shaping the future of medicine.